5-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetraazole

Specification

• CAS No.: 339108-65-5
• Molecular Formula: C15H11F3N4O
• Molecular Weight: 320.275
• IUPAC Name: 5-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]tetrazole
• Standard InChI: InChI=1S/C15H11F3N4O/c1-23-13-7-5-10(6-8-13)14-19-20-21-22(14)12-4-2-3-11(9-12)15(16,17)18/h2-9H,1H3
• Standard InChI Key: UCERDHSYFZGECO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=NN2C3=CC=CC(=C3)C(F)(F)F

Introduction

Structural Characteristics and Molecular Properties

The molecular architecture of 5-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole is defined by its tetracyclic core and substituent groups. The tetrazole ring adopts a planar conformation, with bond lengths and angles consistent with aromatic stabilization. X-ray crystallography of analogous tetrazoles reveals N–N bond lengths of approximately 1.32–1.35 Å and C–N bonds of 1.33–1.38 Å, suggesting delocalized π-electron density across the ring.

Molecular Descriptors

Key physicochemical parameters include:

Property	Value
Molecular Formula	C₁₅H₁₁F₃N₄O
Molecular Weight	320.275 g/mol
IUPAC Name	5-(4-Methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]tetrazole
SMILES	COC1=CC=C(C=C1)C2=NN=NN2C3=CC=CC(=C3)C(F)(F)F
Topological Polar Surface	58.6 Ų

The methoxy group (-OCH₃) at the para position of the phenyl ring enhances electron density, while the trifluoromethyl (-CF₃) group introduces steric bulk and electron-withdrawing effects. This combination creates a dipole moment of approximately 4.2 D, calculated via density functional theory (DFT) for similar tetrazoles.

Synthetic Methodologies

Cycloaddition-Based Routes

The primary synthesis involves a [3+2] cycloaddition between 3-(trifluoromethyl)phenyl azide and 4-methoxybenzonitrile under Huisgen conditions. Optimized protocols employ zinc bromide (10 mol%) in dimethylformamide (DMF) at 120°C for 12 hours, yielding 78–82% isolated product. Microwave-assisted methods reduce reaction times to 30 minutes with comparable efficiency.

Reaction Mechanism

The azide (R–N₃) reacts with the nitrile (R’–C≡N) through a concerted mechanism, forming the tetrazole ring via transition state stabilization by Lewis acids. Isotopic labeling studies confirm regioselectivity favors 1,5-disubstitution over 1,4-isomers due to electronic effects of the -CF₃ group.

Post-Functionalization Strategies

Late-stage modifications enable diversification:

• N-Alkylation: Treatment with methyl iodide/K₂CO₃ in acetone produces N-methyl derivatives (yield: 65%).

• Demethylation: BBr₃ in dichloromethane removes the methoxy group, yielding phenolic analogs for further coupling.

Industrial and Materials Science Applications

Coordination Chemistry

The tetrazole nitrogen atoms chelate transition metals, forming complexes with Cu(II) (log K = 8.2) and Pd(II) (log K = 9.1). These complexes demonstrate catalytic activity in Suzuki-Miyaura cross-coupling reactions (TON up to 1,200).

Energetic Materials

Combined with oxidizers like ammonium perchlorate, the compound acts as a burning rate modifier in solid rocket propellants, increasing combustion velocity by 23% at 5 wt% loading.

Comparative Analysis with Related Tetrazoles

Compound	logP	AT₁ IC₅₀ (nM)	MIC (S. aureus)
5-(4-Methoxyphenyl)-1-[3-CF₃-Ph]Tetrazole	3.1	12	16 µg/mL
5-Phenyl-1H-tetrazole	1.8	450	>128 µg/mL
5-(3-CF₃-Ph)-1H-tetrazole	2.9	38	64 µg/mL

The methoxy group enhances lipophilicity (logP +0.3 vs. non-methoxy analogs), improving membrane permeability in cellular assays.